Cas no 5319-43-7 (2-(3-Fluorophenylamino)acetic acid)

• Product Name: 2-(3-Fluorophenylamino)acetic acid
• CAS No: 5319-43-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD10029158
• CID: 4651266
• PubChem ID: 17605789
• Update Time: 2025-10-29

2-(3-Fluorophenylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-Fluorophenyl)amino)acetic acid
• 2-(3-FLUOROPHENYLAMINO)ACETIC ACID
• 2-(3-fluoroanilino)acetic acid
• AMY14340
• 2-(3-Fluorophenylamino)acetic acid

• MDL： MFCD10029158
• Inchi： 1S/C8H8FNO2/c9-6-2-1-3-7(4-6)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key： MUADOXKIIFHTSR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NCC(=O)O

Computed Properties

• Exact Mass: 169.054
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Additional information on 2-(3-Fluorophenylamino)acetic acid

Recent Advances in the Study of 2-(3-Fluorophenylamino)acetic acid (CAS: 5319-43-7)

2-(3-Fluorophenylamino)acetic acid (CAS: 5319-43-7) is a fluorinated phenylamino acetic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(3-Fluorophenylamino)acetic acid, highlighting its efficient production through a modified Gabriel synthesis. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The researchers also conducted NMR and mass spectrometry analyses to confirm the compound's structural integrity.

In another study, researchers investigated the biological activities of 2-(3-Fluorophenylamino)acetic acid, particularly its inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated that the compound exhibits moderate to strong inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory drugs. Molecular docking studies further revealed the binding interactions between the compound and the active site of COX-2, providing a structural basis for its inhibitory activity.

Additionally, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the pharmacokinetic properties of 2-(3-Fluorophenylamino)acetic acid. The researchers evaluated its solubility, stability, and metabolic profile in vitro, using human liver microsomes. The findings indicated that the compound has favorable metabolic stability and low cytotoxicity, making it a promising candidate for further preclinical development.

Despite these advancements, challenges remain in the clinical translation of 2-(3-Fluorophenylamino)acetic acid. For instance, its bioavailability and tissue distribution profiles need further optimization to enhance its therapeutic efficacy. Future research directions may include structural modifications to improve its pharmacokinetic properties and in vivo studies to validate its safety and efficacy in animal models.

In conclusion, recent studies on 2-(3-Fluorophenylamino)acetic acid (CAS: 5319-43-7) have shed light on its synthetic accessibility, biological activities, and pharmacokinetic properties. These findings underscore its potential as a valuable scaffold for drug discovery, particularly in the development of anti-inflammatory agents. Continued research efforts are warranted to address existing challenges and unlock its full therapeutic potential.